Cas no 54202-05-0 (Methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate)
Methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate is a bicyclic organic compound featuring both cyano and ester functional groups, which contribute to its utility in synthetic chemistry. The rigid bicyclo[2.2.2]octane scaffold enhances structural stability, making it valuable for applications requiring constrained geometries. The cyano group offers reactivity for further derivatization, while the methyl ester provides a handle for hydrolysis or transesterification. This compound is particularly useful in medicinal chemistry and materials science, where its unique framework can serve as a building block for complex molecules. Its well-defined structure and functional group compatibility make it a versatile intermediate in organic synthesis.
![Methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate structure](https://www.kuujia.com/scimg/cas/54202-05-0x500.png)
54202-05-0 structure
Product name:Methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate
Methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate
- methyl 1-cyanobicyclo[2.2.2]octane-4-carboxylate
- UTSHTDGCQQHAPB-UHFFFAOYSA-N
- FCH2317017
- AK120033
- AX8245449
- Bicyclo[2.2.2]octane-1-carboxylic acid, 4-cyano-, methyl ester
- MFCD23701712
- Methyl4-cyanobicyclo[2.2.2]octane-1-carboxylate
- DTXSID70732124
- 54202-05-0
- A1-01473
- Z1618039112
- SY103311
- AKOS016010836
- CS-0042924
- DS-6147
- EN300-7378963
- DB-370898
- AMY19202
- A917975
- SCHEMBL4089233
-
- MDL: MFCD23701712
- Inchi: 1S/C11H15NO2/c1-14-9(13)11-5-2-10(8-12,3-6-11)4-7-11/h2-7H2,1H3
- InChI Key: UTSHTDGCQQHAPB-UHFFFAOYSA-N
- SMILES: O(C([H])([H])[H])C(C12C([H])([H])C([H])([H])C(C#N)(C([H])([H])C1([H])[H])C([H])([H])C2([H])[H])=O
Computed Properties
- Exact Mass: 193.110278721g/mol
- Monoisotopic Mass: 193.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 50.1
Experimental Properties
- Boiling Point: 292.6±40.0°C at 760 mmHg
Methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P280-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature
Methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM201446-1g |
methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate |
54202-05-0 | 95% | 1g |
$*** | 2023-05-30 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1113564-250mg |
Methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate |
54202-05-0 | 98% | 250mg |
¥1628.00 | 2024-05-09 | |
Enamine | EN300-7378963-0.1g |
methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate |
54202-05-0 | 95.0% | 0.1g |
$153.0 | 2025-03-21 | |
eNovation Chemicals LLC | Y1007184-25G |
methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate |
54202-05-0 | 97% | 25g |
$5210 | 2023-09-03 | |
eNovation Chemicals LLC | Y1007184-100mg |
methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate |
54202-05-0 | 97% | 100mg |
$185 | 2024-07-21 | |
eNovation Chemicals LLC | Y1007184-250mg |
methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate |
54202-05-0 | 97% | 250mg |
$245 | 2024-07-21 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HE829-200mg |
Methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate |
54202-05-0 | 95+% | 200mg |
1496.0CNY | 2021-07-12 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HE829-50mg |
Methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate |
54202-05-0 | 95+% | 50mg |
598.0CNY | 2021-07-12 | |
Enamine | EN300-7378963-2.5g |
methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate |
54202-05-0 | 95.0% | 2.5g |
$863.0 | 2025-03-21 | |
eNovation Chemicals LLC | Y1007184-10G |
methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate |
54202-05-0 | 97% | 10g |
$2995 | 2024-07-21 |
Methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate Related Literature
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Xueyan Wu,Jixi Guo,Yangjian Quan,Wei Jia,Dianzeng Jia,Yi Chen,Zuowei Xie J. Mater. Chem. C, 2018,6, 4140-4149
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2. Capsule clusters fabricated by polymerization based on capsule-in-water-in-oil Pickering emulsions†Yu Yang,Yin Ning,Chaoyang Wang,Zhen Tong Polym. Chem., 2013,4, 5407-5415
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Eisuke Ohta,Hiroki Higuchi,Hidetoshi Kawai,Kenshu Fujiwara,Takanori Suzuki Org. Biomol. Chem., 2005,3, 3024-3031
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Panpan Su,Yash Boyjoo,Shiyang Bai J. Mater. Chem. A, 2019,7, 19415-19422
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Li Liaoliao,Jiang Haifu,Tian Dongbo,Qin Wei,Liu Changwei RSC Adv., 2018,8, 21728-21734
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:54202-05-0)Methyl 4-cyanobicyclo[2.2.2]octane-1-carboxylate

Purity:99%
Quantity:5g
Price ($):952.0